2,2,6,6-Tetramethylthiane-4-carboxylic acid

• IUPAC Name: 2,2,6,6-tetramethylthiane-4-carboxylic acid
• InChI: InChI=1S/C10H18O2S/c1-9(2)5-7(8(11)12)6-10(3,4)13-9/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key: HRXZTJYHVQPSQL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(S1)(C)C)C(=O)O)C
• Molecular Formula: C10H18O2S
• Molecular Weight: 202.32 g/mol

Description

2,2,6,6-Tetramethylthiane-4-carboxylic acid (TMSC) is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. TMSC is a sulfur-containing carboxylic acid that is widely used in organic chemistry, particularly in the synthesis of various compounds.

Mechanism of Action

2,2,6,6-Tetramethylthiane-4-carboxylic acid acts as a radical scavenger and antioxidant. It reacts with free radicals and terminates radical chain reactions. 2,2,6,6-Tetramethylthiane-4-carboxylic acid also inhibits lipid peroxidation, which is a process that damages cell membranes and can lead to cell death. 2,2,6,6-Tetramethylthiane-4-carboxylic acid has been shown to protect cells from oxidative stress and improve cell survival.
Biochemical and Physiological Effects:
2,2,6,6-Tetramethylthiane-4-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells. 2,2,6,6-Tetramethylthiane-4-carboxylic acid also has neuroprotective effects and can protect against neuronal damage in the brain. Additionally, 2,2,6,6-Tetramethylthiane-4-carboxylic acid has been shown to have anti-tumor activity and can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2,6,6-Tetramethylthiane-4-carboxylic acid is its stability. It is stable under a wide range of conditions and can be stored for long periods of time. 2,2,6,6-Tetramethylthiane-4-carboxylic acid is also easy to handle and can be used in a variety of reactions. However, one limitation of 2,2,6,6-Tetramethylthiane-4-carboxylic acid is its cost. It is a relatively expensive compound and may not be suitable for large-scale industrial applications.

Future Directions

There are many future directions for research on 2,2,6,6-Tetramethylthiane-4-carboxylic acid. One potential application is in the development of new drugs. 2,2,6,6-Tetramethylthiane-4-carboxylic acid has been shown to have neuroprotective and anti-tumor activity, and further research could lead to the development of new drugs for these conditions. Additionally, 2,2,6,6-Tetramethylthiane-4-carboxylic acid could be used as a stabilizer for radical intermediates in new chemical reactions. Further research could also explore the potential use of 2,2,6,6-Tetramethylthiane-4-carboxylic acid as a food preservative or antioxidant. Overall, 2,2,6,6-Tetramethylthiane-4-carboxylic acid is a promising compound with many potential applications in science and industry.

Synthesis Methods

2,2,6,6-Tetramethylthiane-4-carboxylic acid is synthesized by reacting tetramethylthiuram monosulfide (TMTM) with carbon dioxide in the presence of a catalyst. The reaction yields 2,2,6,6-Tetramethylthiane-4-carboxylic acid and tetramethylthiuram disulfide (TMTD). The synthesis of 2,2,6,6-Tetramethylthiane-4-carboxylic acid is a simple and efficient process, and it can be easily scaled up for industrial applications.

Scientific Research Applications

2,2,6,6-Tetramethylthiane-4-carboxylic acid has a wide range of scientific research applications. It is used as a building block in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. 2,2,6,6-Tetramethylthiane-4-carboxylic acid is also used as a reagent in organic chemistry to introduce the thiane-4-carboxylic acid moiety into molecules. Additionally, 2,2,6,6-Tetramethylthiane-4-carboxylic acid is used as a stabilizer for radical intermediates in various chemical reactions.